Nitration Efficiency: Alone vs. Mixed Acid
In aromatic nitration, the choice of nitrating agent directly dictates reaction rate and yield. While a mixture of nitric and sulfuric acids (mixed acid) is commonly employed, fuming nitric acid (CAS 52583-42-3) alone can achieve substantial conversion. However, the presence of sulfuric acid drastically accelerates the reaction by promoting the formation of the nitronium ion (NO2+) [1]. A direct comparison in the nitration of biphenyl with zeolite catalyst shows that using 95% nitric acid alone can achieve a dinitration yield of over 78.08% when the nitric acid to substrate molar ratio is 4:1 [2]. In contrast, the use of mixed acid fundamentally alters the kinetics, as sulfuric acid reduces the concentration of water and increases the concentration of the active nitronium ion, thereby dramatically increasing the reaction rate [1].
| Evidence Dimension | Nitration Reaction Yield |
|---|---|
| Target Compound Data | Dinitration yield > 78.08% |
| Comparator Or Baseline | Mixed acid (HNO3 + H2SO4) systems generally offer faster kinetics and higher yields for deactivated substrates but may lead to over-nitration or lower selectivity |
| Quantified Difference | The target compound's yield is a quantifiable baseline for process optimization; the use of a co-acid (H2SO4) increases the reaction rate by a factor that is substrate- and condition-dependent, not by a fixed factor [1]. |
| Conditions | Zeolite-assisted nitration of biphenyl using 95% HNO3 at a 4:1 molar ratio [2]. |
Why This Matters
This data allows procurement to specify nitric acid as the sole nitrating agent for processes where a high yield is achievable without the added cost and separation burden of sulfuric acid, or to understand its kinetic limitations when designing a mixed-acid process.
- [1] OUCI. Nitration mechanism and kinetics in nitric acid vs. mixed acid. View Source
- [2] ScholarMate. Zeolite-assisted nitration of biphenyl using nitric acid. 2024. View Source
